Cas no 2705799-53-5 (Benzene, 1-​ethoxy-​4-​fluoro-​2-​iodo-​3-​(methylthio)​-)

• Product Name: Benzene, 1-​ethoxy-​4-​fluoro-​2-​iodo-​3-​(methylthio)​-
• CAS No: 2705799-53-5
• MF: C₉H₁₀FIOS
• MW: 312.14
• CID: 5077549
• Update Time: 2025-05-20

Benzene, 1-​ethoxy-​4-​fluoro-​2-​iodo-​3-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-​ethoxy-​4-​fluoro-​2-​iodo-​3-​(methylthio)​-

• Inchi： 1S/C9H10FIOS/c1-3-12-7-5-4-6(10)9(13-2)8(7)11/h4-5H,3H2,1-2H3
• InChI Key： XHIBDJDIWITULI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1)OCC)I)SC

Additional information on Benzene, 1-​ethoxy-​4-​fluoro-​2-​iodo-​3-​(methylthio)​-

Introduction to Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) (CAS No. 2705799-53-5)

Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) (CAS No. 2705799-53-5) is a multifunctional organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound is characterized by its unique substitution pattern, featuring an ethoxy group at the 1-position, a fluoro group at the 4-position, an iodo group at the 2-position, and a methylthio group at the 3-position. These functional groups endow the molecule with a diverse range of chemical properties and potential applications.

The synthesis of Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) typically involves a series of well-controlled reactions to introduce the desired substituents onto the benzene ring. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been particularly effective in achieving high yields and purity levels. These methods not only enhance the synthetic accessibility of the compound but also reduce environmental impact by minimizing waste and energy consumption.

In the context of medicinal chemistry, Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) has shown promise as a building block for the development of novel pharmaceuticals. The presence of multiple functional groups provides a versatile platform for further derivatization and optimization. For example, the iodo group can be readily converted into other functionalities through various chemical transformations, such as nucleophilic substitution or radical reactions. This flexibility is crucial for fine-tuning the pharmacological properties of drug candidates.

One notable application of Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) is in the design of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. The fluoro and methylthio groups contribute to enhanced binding affinity and selectivity, while the ethoxy group improves solubility and bioavailability.

Moreover, Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) has been explored as a potential radiotracer for positron emission tomography (PET) imaging. The iodo group can be labeled with radioisotopes such as iodine-124 or iodine-123, enabling non-invasive visualization of biological processes in vivo. This application holds significant potential for diagnostic purposes and personalized medicine approaches.

The physical and chemical properties of Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) have been extensively characterized through various analytical techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula (C₉H₉FIO₂S), while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its structural configuration. Additionally, computational methods such as density functional theory (DFT) have been employed to predict its electronic properties and reactivity profiles.

In terms of safety and handling, it is important to note that while Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) is not classified as a hazardous substance under current regulations, standard laboratory precautions should be observed during its use. Proper personal protective equipment (PPE) and ventilation systems are recommended to ensure a safe working environment.

The future prospects for Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, efforts are being directed towards developing more sustainable synthetic routes that minimize environmental impact while maintaining high yields and purity. Additionally, interdisciplinary collaborations between chemists, biologists, and medical researchers are driving innovation in drug discovery and imaging technologies.

In conclusion, Benzene, 1-ethoxy-4-fluoro-2-iodo-3-(methylthio) (CAS No. 2705799-53-5) represents a valuable compound with diverse applications in chemical synthesis and medicinal chemistry. Its unique substitution pattern offers a versatile platform for further derivatization and optimization, making it an attractive candidate for various research and industrial endeavors.